Cas no 62772-83-2 (2-Butenoic acid, 3-hydrazino-2-nitro-, hydrazide)

• Product name: 2-Butenoic acid, 3-hydrazino-2-nitro-, hydrazide
• CAS No: 62772-83-2
• MF: C₄H₉N₅O₃
• MW: 175.14596
• CID: 431772
• PubChem ID: 71382918

2-Butenoic acid, 3-hydrazino-2-nitro-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-hydrazino-2-nitro-, hydrazide
• 3-hydrazinyl-2-nitrobut-2-enehydrazide
• DTXSID40805273
• 62772-83-2

• Inchi： InChI=1S/C4H9N5O3/c1-2(7-5)3(9(11)12)4(10)8-6/h7H,5-6H2,1H3,(H,8,10)
• InChI Key： COCIMMBMYGTOAQ-UHFFFAOYSA-N
• SMILES： CC(=C(C(=O)NN)[N+](=O)[O-])NN

Computed Properties

• Exact Mass: 175.07067
• Monoisotopic Mass: 175.07053917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 136.31